molecular formula C11H11NO3 B6167596 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid CAS No. 858486-40-5

2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid

Cat. No. B6167596
CAS RN: 858486-40-5
M. Wt: 205.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid” is a chemical compound with the molecular formula C11H11NO3 . It is related to “2,3,4,5-tetrahydro-1H-1-benzazepine”, a compound with the molecular formula C10H13N . This compound is used in the manufacture of the antihypertensive drug Benazepril .


Physical And Chemical Properties Analysis

“2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid” is a solid at room temperature . It has a molecular weight of 205.21 and a molecular formula of C11H11NO3 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium nitrate", "sodium carbonate", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Reduction of 2-nitrobenzaldehyde to 2-amino-1,2-dihydrobenzene", "Step 2: Condensation of 2-amino-1,2-dihydrobenzene with ethyl acetoacetate to form 2-ethyl-3-(2-aminophenyl)but-2-enoate", "Step 3: Reduction of 2-ethyl-3-(2-aminophenyl)but-2-enoate with sodium borohydride to form 2-ethyl-3-(2-aminophenyl)butan-2-ol", "Step 4: Oxidation of 2-ethyl-3-(2-aminophenyl)butan-2-ol with sulfuric acid and sodium nitrite to form 2-ethyl-3-(2-nitrophenyl)butanoic acid", "Step 5: Reduction of 2-ethyl-3-(2-nitrophenyl)butanoic acid with sodium borohydride to form 2-ethyl-3-(2-aminophenyl)butanoic acid", "Step 6: Cyclization of 2-ethyl-3-(2-aminophenyl)butanoic acid with ammonium acetate and acetic anhydride to form 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid", "Step 7: Neutralization of the reaction mixture with sodium hydroxide", "Step 8: Extraction of the product with ethyl acetate", "Step 9: Washing of the organic layer with water, sodium bicarbonate, and sodium chloride", "Step 10: Drying of the organic layer with anhydrous sodium sulfate", "Step 11: Evaporation of the solvent to obtain the target compound" ] }

CAS RN

858486-40-5

Product Name

2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid

Molecular Formula

C11H11NO3

Molecular Weight

205.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.